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Compound of Interest

Compound Name: Dicamba methyl ester-d6

L Get Quote

Cat. No.: B12403604

Technical Guide: Dicamba Methyl Ester-d6

This technical guide provides an in-depth overview of Dicamba methyl ester-d6, a deuterated
analog of the herbicide Dicamba methyl ester. This document is intended for researchers,
scientists, and professionals in drug development and environmental analysis who utilize stable
isotope-labeled compounds.

Core Compound Data

Dicamba methyl ester-d6 serves as a valuable internal standard for the quantification of
Dicamba methyl ester in various matrices using techniques such as gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] Its physical
and chemical properties are summarized below.

Property Value

Chemical Name Dicamba methyl ester-d6

Molecular Formula

CoH2D6Cl203

Molecular Weight

241.10 g/mol [1][2]

CAS Number (Unlabeled)

6597-78-0[2][3][4][5][6][7]1[8]

Appearance

Not available in search results

Storage

Store at -20°CJ[2]
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Application in Experimental Protocols

Dicamba methyl ester-d6 is primarily utilized as an internal standard in analytical chemistry.
The deuteration of the molecule provides a distinct mass difference from the non-labeled
analyte, allowing for accurate quantification while having nearly identical chemical and physical
properties.

A general experimental workflow for the use of Dicamba methyl ester-d6 as an internal
standard is outlined below. This process is typical for residue analysis in environmental or
agricultural samples.
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Sample Preparation

1. Collect Sample
(e.g., soil, water, plant tissue)

:

2. Homogenize Sample

'

3. Spike with Dicamba
methyl ester-d6 (Internal Standard)

Extriction

4. Solvent Extraction

:

5. Concentrate Extract

Anaivsis

6. GC-MS or LC-MS Analysis

'

7. Quantify Dicamba Methyl Ester
using d6-Internal Standard

Click to download full resolution via product page

Figure 1: General workflow for using Dicamba methyl ester-d6 as an internal standard.

Signaling Pathways of Dicamba
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As a synthetic auxin herbicide, Dicamba’'s mode of action involves mimicking the plant
hormone auxin (indole-3-acetic acid), leading to uncontrolled and disorganized plant growth
and ultimately, plant death. The signaling pathway for auxin herbicides like Dicamba generally
involves perception by auxin receptors, leading to downstream gene expression changes.

The simplified signaling pathway is depicted below.

Dicamba

Auxin Receptor
(e.g., TIR1/AFB)

Promotes degradation of

Aux/IAA Repressor

Uncontrolled Growth
-> Plant Death

Click to download full resolution via product page
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Figure 2: Simplified signaling pathway for Dicamba as a synthetic auxin.

Methodology for Signaling Pathway Visualization: The diagram was generated using the DOT
language to illustrate the key molecular interactions in the auxin signaling pathway as affected
by Dicamba. Nodes represent the key proteins and molecules, and edges represent their
interactions.

Conclusion

Dicamba methyl ester-d6 is an essential tool for the accurate and precise quantification of its
non-deuterated counterpart in complex samples. Understanding its properties, applications in
experimental workflows, and the biological pathways of the parent compound are crucial for
researchers in environmental science and agricultural chemistry. The use of stable isotope-
labeled standards like Dicamba methyl ester-d6 enhances the reliability and robustness of
analytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12403604#cas-number-and-molecular-weight-of-
dicamba-methyl-ester-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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